Cas no 52075-20-4 (Benzene, [(3-methylbutyl)sulfonyl]-)

• Product Name: Benzene, [(3-methylbutyl)sulfonyl]-
• CAS No: 52075-20-4
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 1578636
• Update Time: 2024-08-24

Benzene, [(3-methylbutyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(3-methylbutyl)sulfonyl]-

• Inchi： 1S/C11H16O2S/c1-10(2)8-9-14(12,13)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： WVWZCGAJFDYQCR-UHFFFAOYSA-N
• SMILES： C1(S(CCC(C)C)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 212.08718

Experimental Properties

• Density: 1.074±0.06 g/cm3(Predicted)
• Melting Point: 35.5-36.5 °C
• Boiling Point: 344.1±15.0 °C(Predicted)
• PSA: 34.14